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(Biphenyl-4-ylmethyl)

(tetrahydrofuran-2-ylmethyl)amine

CAS No.: 356530-39-7

Cat. No.: B185558

Get Quote

Structure-Activity Relationship of Tetrahydrofuran Compounds: A Technical Guide

Abstract This technical guide provides a comprehensive analysis of the Structure-Activity

Relationship (SAR) of tetrahydrofuran (THF) moieties in medicinal chemistry. Focusing on two

distinct classes—synthetic HIV protease inhibitors and natural Annonaceous acetogenins—this

document elucidates the critical role of stereochemistry, ring oxygenation, and flanking

functional groups in modulating biological potency. It includes detailed experimental protocols

for ligand synthesis and quantitative data comparisons to support drug design decisions.

Introduction: The THF Moiety as a Pharmacophore
The tetrahydrofuran (THF) ring is more than a solvent; it is a privileged scaffold in drug

discovery.[1] Its value lies in its ability to function as a hydrogen bond acceptor while

maintaining a compact, lipophilic profile that aids membrane permeability. In modern drug

design, the THF ring is frequently employed to:
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Optimize Ligand Efficiency: The ethereal oxygen can engage in site-specific hydrogen

bonding (e.g., with backbone amides).

Modulate ADME: THF rings often improve water solubility compared to carbocyclic analogs

while resisting rapid metabolic oxidation better than open-chain ethers.

Restrict Conformation: The ring structure reduces the entropic penalty of binding by locking

rotatable bonds.

Case Study A: bis-Tetrahydrofuran in HIV Protease
Inhibitors[1][2][3][4][5]
The bis-THF moiety, most notably found in Darunavir (DRV), represents a pinnacle of structure-

based drug design. It targets the S2 subsite of the HIV-1 protease enzyme.[1][2]

Mechanistic SAR
The high potency of bis-THF inhibitors stems from a specific network of interactions:

Backbone Hydrogen Bonding: The two ring oxygens of the bis-THF ligand form strong

hydrogen bonds with the backbone amide NH groups of Asp-29 and Asp-30 in the protease

S2 subsite.[3]

Shape Complementarity: The bicyclic system fills the hydrophobic S2 pocket more efficiently

than a single THF ring.

Stereochemical Rigidity: The specific (3R,3aS,6aR) stereochemistry is non-negotiable. It

orients the oxygens perfectly towards the aspartate backbone.

Quantitative SAR Data
The following table summarizes the impact of structural modifications on the inhibitory constant

(

) against wild-type HIV-1 protease.

Table 1: SAR of bis-THF Analogs against HIV-1 Protease
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Compound
Variant

Structural
Modification (nM)

Fold Loss in
Activity

Mechanistic
Insight

Darunavir (Ref)

Standard

(3R,3aS,6aR)-

bis-THF

< 0.001 1.0x

Optimal H-bond

alignment with

Asp29/30.

Mono-THF
Removal of one

fused ring
14.0 ~14,000x

Loss of one H-

bond and

reduced

hydrophobic fill.

Carbocyclic

Analog

Ring Oxygens

Methylenes
5.3 ~5,300x

Complete loss of

H-bond acceptor

capability.

(3S)-Isomer
Inversion at C3

stereocenter
135.0 >100,000x

Steric clash;

oxygens

misaligned for

binding.

C4-Amine Subst.
Addition of -NH2

at C4
0.003 ~3x

Maintains

potency; amine

may interact with

Gly48 flap.

Data synthesized from Ghosh et al. and related SAR studies.[3]

Visualization: HIV Protease Binding Logic
The following diagram illustrates the logical flow of binding interactions for bis-THF ligands.
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Caption: Logical flow of bis-THF binding interactions within the HIV-1 Protease S2 subsite

leading to high potency.

Case Study B: Annonaceous Acetogenins
(Mitochondrial Complex I)
Acetogenins are natural products containing long aliphatic chains punctuated by one, two, or

three THF rings. They are among the most potent inhibitors of Mitochondrial Complex I

(NADH:ubiquinone oxidoreductase).[4]

Structural Determinants of Toxicity
Flanking Hydroxyls: The presence of hydroxyl groups immediately adjacent to the THF ring

is critical. These OH groups likely anchor the molecule within the ubiquinone-binding site of

Complex I.
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Spacer Length: The distance between the THF core and the

-unsaturated

-lactone ring (the "head" of the molecule) determines the exact positioning within the
membrane channel.

Stereochemistry: The relative stereochemistry (threo/erythro) across the THF ring and

flanking hydroxyls dictates the 3D shape (U-shape vs. linear), which affects binding affinity.

Mechanism of Action Pathway

Acetogenin
(THF Core)

Mitochondrial
Complex I

Targets ND1 Subunit
(Ubiquinone Site)

Binds Electron Transport
Chain

Blocks ATP DepletionCauses Cell Death
(Apoptosis)

Triggers

Click to download full resolution via product page

Caption: Mechanism of Action of Acetogenins inhibiting Mitochondrial Complex I leading to

apoptosis.

Experimental Protocol: Stereoselective Synthesis of
the bis-THF Ligand
Objective: Synthesis of optically active (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol (the bis-

THF alcohol). Rationale: This protocol utilizes a photochemical rearrangement followed by

reduction, ensuring high enantiomeric purity required for biological activity.

Step-by-Step Methodology
Step 1: Preparation of the Precursor

Reagents: 2,3-O-Isopropylidene-D-glyceraldehyde, vinyl magnesium bromide, THF (solvent).

Procedure: Add vinyl magnesium bromide (1.0 M in THF) dropwise to a solution of the

aldehyde in dry THF at -78°C. Stir for 2 hours.

Validation: TLC should show disappearance of aldehyde.
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Workup: Quench with saturated NH4Cl, extract with ether, dry over MgSO4.

Step 2: Johnson-Claisen Rearrangement

Reagents: Allylic alcohol (from Step 1), triethyl orthoacetate, propionic acid (catalytic).

Procedure: Heat the mixture at 140°C for 4 hours with continuous removal of ethanol.

Outcome: Formation of the

-unsaturated ester.

Step 3: Iodolactonization (Critical Stereochemical Step)

Reagents: Unsaturated ester, I2, KI, NaHCO3, H2O/CH2Cl2.

Procedure: Stir the biphasic mixture at 0°C for 12 hours. The iodine induces cyclization to

form the iodolactone.

Control: The cis-fused lactone is favored kinetically.

Step 4: Reduction and Cyclization

Reagents: DIBAL-H (reduction), KOtBu (cyclization).

Procedure: Reduce the lactone to the lactol with DIBAL-H at -78°C. Treat the intermediate

with KOtBu in THF to effect the second ring closure via displacement of the iodide.

Purification: Column chromatography (SiO2, EtOAc/Hexanes).

Final QC: 1H-NMR must confirm the absence of olefinic protons and the presence of the

characteristic bis-THF anomeric proton doublet around 5.6 ppm.

Synthesis Workflow Diagram
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Start: D-Glyceraldehyde deriv.
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Caption: Synthetic workflow for the stereoselective construction of the bis-THF ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F15689156%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F18465908%2F
https://pubmed.ncbi.nlm.nih.gov/25582827/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F25582827%2F
https://www.benchchem.com/product/b185558?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7971191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7971191/
https://pubs.acs.org/doi/abs/10.1021/ml100289m
https://pmc.ncbi.nlm.nih.gov/articles/PMC3164575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3164575/
https://www.researchgate.net/publication/15160912_Natural_substances_acetogenins_from_the_family_Annonaceae_are_powerful_inhibitors_of_mitochondrial_NADH_dehydrogenase_Complex_I
https://www.dovepress.com/acetogenins-from-annona-muricata-as-potential-inhibitors-of-antiapopto-peer-reviewed-fulltext-article-DDDT
https://pubmed.ncbi.nlm.nih.gov/25582827/
https://pubmed.ncbi.nlm.nih.gov/25582827/
https://www.benchchem.com/product/b185558/docs#structure-activity-relationship-of-tetrahydrofuran-compounds
https://www.benchchem.com/product/b185558/docs#structure-activity-relationship-of-tetrahydrofuran-compounds
https://www.benchchem.com/product/b185558/docs#structure-activity-relationship-of-tetrahydrofuran-compounds
https://www.benchchem.com/product/b185558/docs#structure-activity-relationship-of-tetrahydrofuran-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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